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Compound of Interest

Compound Name: 3-Ethoxyacrylonitrile

Cat. No.: B1336121

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Ethoxyacrylonitrile (CAS
number 61310-53-0), a versatile chemical intermediate. The document details its
physicochemical properties, spectroscopic data, synthesis, and key chemical transformations,
with a focus on experimental procedures relevant to research and development.

Chemical and Physical Properties

3-Ethoxyacrylonitrile is a combustible, colorless to light yellow liquid.[1][2] It is primarily
available as a mixture of cis (Z) and trans (E) isomers.[1] The quantitative properties of this
compound are summarized in the tables below for easy reference.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula CsH7NO [1]

Molecular Weight 97.12 g/mol [1]

Appearance Colorless to light yellow liquid [11[2]

Density 0.944 g/mL at 25 °C [1]

Boiling Point 90-91 °C at 19 mmHg [1]

Refractive Index n20/D 1.454 [1]

Flash Point 82 °C (179.6 °F) - closed cup [1]

Water Solubility 19 g/L at 20 °C [3]

Vapor Pressure 0.39 mmHg at 25 °C [3]
Table 2: Chemical Identifiers

Identifier Value Source(s)

CAS Number 61310-53-0 [1]

EC Number 262-706-7 [1]

MDL Number MFCD00010193 [1]

PubChem CID 5324714 [4]

InChi Key HUPVIAINOSTNBJ- o

UHFFFAOYSA-N
SMILES CCOC=CC#N [1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-

Ethoxyacrylonitrile.

Table 3: Spectroscopic Information
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Spectrum Type Data Availability and Source

Available from Sigma-Aldrich Co. LLC. via
PubChem.[4]

1H NMR

13C NMR Available in CDCls.[5][6]

ATR-IR data available from Aldrich via

Infrared (IR) PubChem.[4]

Mass Spectrometry (MS) GC-MS data available from NIST.[4]

Raman Data available.[5]

Synthesis of 3-Ethoxyacrylonitrile

A general method for the synthesis of 3-alkoxy-acrylonitriles involves the reaction of an
aliphatic nitrile with carbon monoxide and a metal alcoholate, followed by alkylation. The
following diagram illustrates a plausible synthetic pathway for 3-Ethoxyacrylonitrile.

Acetonitrile *

Sodium Ethoxide ( Intermed@ Alkylation
l 3-Ethoxyacrylonitrile

Garbon Monoxide (COD Elevated T & P [ Ethyl Halide (e.g., C2HsCl)

Click to download full resolution via product page

A plausible synthetic route to 3-Ethoxyacrylonitrile.

Chemical Reactivity and Applications

3-Ethoxyacrylonitrile is a valuable building block in organic synthesis, primarily utilized in the
preparation of nitrogen-containing compounds.
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Preparation of (Z)-B-Aminoacrylonitrile

3-Ethoxyacrylonitrile serves as a precursor for the synthesis of (Z)-B-aminoacrylonitrile. This
transformation is a key step in the synthesis of various heterocyclic compounds.

Heck Reaction

The presence of an activated double bond allows 3-Ethoxyacrylonitrile to participate in
palladium-catalyzed C-C bond-forming reactions, such as the Heck reaction with aryl bromides.
This reaction provides a route to synthesize substituted cinnamonitriles.

The logical workflow for these key applications is depicted below.

Aryl Bromide

Heck Reaction

3-Ethoxyacrylonitrile

Reaction with Ammonia

(2)-B-Aminoacrylonitrile Substituted Cinnamonitrile

Click to download full resolution via product page
Key synthetic applications of 3-Ethoxyacrylonitrile.

Experimental Protocols

The following are representative experimental procedures for the synthesis and key reactions

of 3-Ethoxyacrylonitrile.

General Synthesis of 3-Alkoxy-acrylonitriles

This protocol is adapted from a patent describing the general synthesis of 3-alkoxy-
acrylonitriles and should be optimized for the specific synthesis of 3-Ethoxyacrylonitrile.
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Materials:

e Acetonitrile

e Sodium ethoxide
e Carbon monoxide
o Ethyl chloride

¢ Calcium hydroxide
e Triethylamine
Procedure:

« In a high-pressure autoclave, a mixture of acetonitrile, sodium ethoxide, calcium hydroxide,
and triethylamine is stirred under a carbon monoxide atmosphere (e.g., 40 bar) at an
elevated temperature (e.g., 60 °C) until CO absorption ceases.

o Ethyl chloride is then added to the reaction mixture.
e The suspension is stirred at a higher temperature (e.g., 120 °C) for several hours.
» After cooling, the solid is removed by filtration and washed with acetonitrile.

e The combined filtrates are subjected to fractional distillation under reduced pressure to
isolate the 3-ethoxyacrylonitrile product.

Preparation of 3-Aminoacrylonitrile from 3-
Ethoxyacrylonitrile

This protocol is adapted from a patent and provides a method for the amination of 3-
Ethoxyacrylonitrile.

Materials:

» 3-Ethoxyacrylonitrile
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e Ammonia (aqueous or anhydrous)
e Solvent (e.g., ethanol)
Procedure:

o 3-Ethoxyacrylonitrile and a molar excess of ammonia are heated in a sealed vessel
(autoclave) at a specified temperature (e.g., 100 °C) for several hours.

» After cooling, the excess ammonia is vented, and the solvent (e.g., ethanol) is removed by
distillation.

e The resulting crude 3-aminoacrylonitrile can be purified by vacuum distillation.

General Protocol for the Heck Reaction of an Alkene
with an Aryl Bromide

As a specific protocol for 3-Ethoxyacrylonitrile was not available, a general procedure for the
Heck reaction is provided below. This should be adapted and optimized for the specific
substrates.

Materials:

3-Ethoxyacrylonitrile

Aryl bromide

Palladium(ll) acetate (Pd(OACc)2)

A suitable phosphine ligand (e.g., triphenylphosphine)

A base (e.qg., triethylamine or potassium carbonate)

An appropriate solvent (e.g., DMF, acetonitrile, or toluene)

Procedure:
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To a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add the aryl
bromide, 3-Ethoxyacrylonitrile (typically 1.2-1.5 equivalents), the palladium catalyst (e.qg.,
1-5 mol%), and the phosphine ligand.

Add the solvent and the base to the mixture.

Heat the reaction mixture to a temperature typically ranging from 80 to 140 °C and monitor
the reaction progress by a suitable analytical technique (e.g., TLC or GC).

Upon completion, cool the reaction mixture to room temperature.

The mixture is then typically diluted with water and extracted with an organic solvent (e.g.,
ethyl acetate).

The combined organic layers are washed with brine, dried over a drying agent (e.g.,
anhydrous sodium sulfate), filtered, and concentrated under reduced pressure.

The crude product can be purified by column chromatography on silica gel.

Safety and Handling

3-Ethoxyacrylonitrile is a hazardous chemical and should be handled with appropriate safety

precautions in a well-ventilated area.[7]

Table 4: Hazard and Safety Information
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Category Information

Source(s)

H315: Causes skin

irritation.H319: Causes serious
GHS Hazard Statements o

eye irritation.H335: May cause

respiratory irritation.

[1]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P264: Wash skin thoroughly
after handling.P271: Use only
outdoors or in a well-ventilated
area.P280: Wear protective
gloves/protective clothing/eye
GHS Precautionary protection/face
protection.P302+P352: IF ON
SKIN: Wash with plenty of
water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

Statements

water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1]

) ) Eyeshields, gloves, and a
Personal Protective Equipment ) i
suitable respirator are

[1]

(PPE)

recommended.

Store in a cool, dry, and well-
Storage ventilated place away from [7]

sources of ignition.

Incompatible Materials

Strong acids and strong bases.

[8]

This document is intended for informational purposes for qualified individuals and should not be

considered a substitute for a comprehensive safety data sheet (SDS). Always consult the latest

SDS before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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